Cas no 1421450-35-2 (3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane)

3-[(Pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane is a structurally complex heterocyclic compound featuring a thiazepane core functionalized with a pyrrolidinylmethyl group and a 4-(trifluoromethoxy)benzoyl moiety. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the pyrrolidine substitution may influence binding affinity in pharmacological contexts. This compound is of interest in medicinal chemistry due to its potential as a scaffold for targeting central nervous system (CNS) receptors or enzymes. Its unique combination of rigidity and flexibility, along with electron-withdrawing and basic functionalities, makes it a versatile intermediate for the development of bioactive molecules. Further research is required to elucidate its precise applications and mechanistic properties.

3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane structure

1421450-35-2 structure

Product Name:3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane

CAS No:1421450-35-2

MF:C₁₈H₂₃F₃N₂O₂S

MW:388.447633981705

CID:5364453

Update Time:2025-10-19

3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

- [Tetrahydro-3-(1-pyrrolidinylmethyl)-1,4-thiazepin-4(5H)-yl][4-(trifluoromethoxy)phenyl]methanone
- 3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane
- Inchi： 1S/C18H23F3N2O2S/c19-18(20,21)25-16-6-4-14(5-7-16)17(24)23-10-3-11-26-13-15(23)12-22-8-1-2-9-22/h4-7,15H,1-3,8-13H2
- InChI Key： HERLERHFFGAJKA-UHFFFAOYSA-N
- SMILES： C(N1CCCSCC1CN1CCCC1)(C1=CC=C(OC(F)(F)F)C=C1)=O

Experimental Properties

Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 478.0±45.0 °C(Predicted)
pka: 8.75±0.20(Predicted)

3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6400-0685-2μmol	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	2μmol	$85.5	2023-09-09
Life Chemicals	F6400-0685-5μmol	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	5μmol	$94.5	2023-09-09
Life Chemicals	F6400-0685-10μmol	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	10μmol	$103.5	2023-09-09
Life Chemicals	F6400-0685-20μmol	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	20μmol	$118.5	2023-09-09
Life Chemicals	F6400-0685-1mg	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	1mg	$81.0	2023-09-09
Life Chemicals	F6400-0685-2mg	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	2mg	$88.5	2023-09-09
Life Chemicals	F6400-0685-3mg	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	3mg	$94.5	2023-09-09
Life Chemicals	F6400-0685-4mg	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	4mg	$99.0	2023-09-09
Life Chemicals	F6400-0685-5mg	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	5mg	$103.5	2023-09-09
Life Chemicals	F6400-0685-10mg	3-[(pyrrolidin-1-yl)methyl]-4-[4-(trifluoromethoxy)benzoyl]-1,4-thiazepane	1421450-35-2	10mg	$118.5	2023-09-09